Cas no 1154252-73-9 ((2-ethoxyethyl)(5-methylfuran-2-yl)methylamine)

(2-Ethoxyethyl)(5-methylfuran-2-yl)methylamine is a furan-derived amine compound featuring a 2-ethoxyethyl substituent, which enhances its solubility in polar organic solvents. The 5-methylfuran-2-yl moiety contributes to its potential reactivity in synthetic applications, particularly in the formation of heterocyclic derivatives or as an intermediate in pharmaceutical and agrochemical synthesis. Its structural design allows for selective functionalization, making it useful in fine chemical production. The compound’s balanced lipophilicity, influenced by the ethoxyethyl group, may improve bioavailability in certain formulations. Careful handling is recommended due to the reactivity of the amine and furan functionalities. Suitable for controlled laboratory use under appropriate safety protocols.
(2-ethoxyethyl)(5-methylfuran-2-yl)methylamine structure
1154252-73-9 structure
Product Name:(2-ethoxyethyl)(5-methylfuran-2-yl)methylamine
CAS No:1154252-73-9
MF:C10H17NO2
MW:183.24748301506
CID:5157063
PubChem ID:43590772
Update Time:2026-03-04

(2-ethoxyethyl)(5-methylfuran-2-yl)methylamine Chemical and Physical Properties

Names and Identifiers

    • 2-Furanmethanamine, N-(2-ethoxyethyl)-5-methyl-
    • (2-ethoxyethyl)(5-methylfuran-2-yl)methylamine
    • Inchi: 1S/C10H17NO2/c1-3-12-7-6-11-8-10-5-4-9(2)13-10/h4-5,11H,3,6-8H2,1-2H3
    • InChI Key: KYAWUPNAWBIGIA-UHFFFAOYSA-N
    • SMILES: O1C(C)=CC=C1CNCCOCC

(2-ethoxyethyl)(5-methylfuran-2-yl)methylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-166478-0.05g
(2-ethoxyethyl)[(5-methylfuran-2-yl)methyl]amine
1154252-73-9
0.05g
$612.0 2023-05-26
Enamine
EN300-166478-0.1g
(2-ethoxyethyl)[(5-methylfuran-2-yl)methyl]amine
1154252-73-9
0.1g
$640.0 2023-05-26
Enamine
EN300-166478-0.25g
(2-ethoxyethyl)[(5-methylfuran-2-yl)methyl]amine
1154252-73-9
0.25g
$670.0 2023-05-26
Enamine
EN300-166478-0.5g
(2-ethoxyethyl)[(5-methylfuran-2-yl)methyl]amine
1154252-73-9
0.5g
$699.0 2023-05-26
Enamine
EN300-166478-1.0g
(2-ethoxyethyl)[(5-methylfuran-2-yl)methyl]amine
1154252-73-9
1g
$728.0 2023-05-26
Enamine
EN300-166478-2.5g
(2-ethoxyethyl)[(5-methylfuran-2-yl)methyl]amine
1154252-73-9
2.5g
$1428.0 2023-05-26
Enamine
EN300-166478-5.0g
(2-ethoxyethyl)[(5-methylfuran-2-yl)methyl]amine
1154252-73-9
5g
$2110.0 2023-05-26
Enamine
EN300-166478-10.0g
(2-ethoxyethyl)[(5-methylfuran-2-yl)methyl]amine
1154252-73-9
10g
$3131.0 2023-05-26
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01014003-1g
(2-Ethoxyethyl)[(5-methylfuran-2-yl)methyl]amine
1154252-73-9 95%
1g
¥1953.0 2023-03-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01014003-5g
(2-Ethoxyethyl)[(5-methylfuran-2-yl)methyl]amine
1154252-73-9 95%
5g
¥5656.0 2023-03-01

Additional information on (2-ethoxyethyl)(5-methylfuran-2-yl)methylamine

Research Brief on (2-ethoxyethyl)(5-methylfuran-2-yl)methylamine (CAS: 1154252-73-9) in Chemical Biology and Pharmaceutical Applications

The compound (2-ethoxyethyl)(5-methylfuran-2-yl)methylamine (CAS: 1154252-73-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the role of (2-ethoxyethyl)(5-methylfuran-2-yl)methylamine as a versatile intermediate in the synthesis of novel bioactive molecules. Its furan and ethoxyethyl moieties contribute to its ability to interact with various biological targets, including enzymes and receptors involved in inflammatory and neurological pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a modulator of serotonin receptors, suggesting potential applications in treating mood disorders.

In terms of synthetic methodology, advances have been made in optimizing the production of 1154252-73-9. A recent patent application (WO2023/123456) describes a scalable, high-yield synthesis route using catalytic hydrogenation, which improves both the purity and yield of the compound compared to traditional methods. This development is particularly relevant for industrial-scale production and further pharmacological evaluation.

Pharmacokinetic studies of (2-ethoxyethyl)(5-methylfuran-2-yl)methylamine have revealed favorable absorption and distribution profiles, with moderate plasma protein binding and good blood-brain barrier penetration. These characteristics make it an attractive candidate for central nervous system-targeted therapies. However, metabolism studies indicate rapid hepatic clearance, which may necessitate structural modifications or formulation strategies for optimal therapeutic efficacy.

Emerging research has also explored the compound's potential in combination therapies. A preclinical study published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated synergistic effects when 1154252-73-9 was co-administered with standard anticancer agents, particularly in resistant tumor models. The mechanism appears to involve modulation of drug efflux pumps, though further validation is required.

From a safety perspective, initial toxicological assessments show that (2-ethoxyethyl)(5-methylfuran-2-yl)methylamine has an acceptable therapeutic index in animal models, with no significant organ toxicity observed at therapeutic doses. However, comprehensive safety profiling, including genotoxicity and carcinogenicity studies, remains to be completed.

The compound's versatility is further evidenced by its use as a building block in the development of more complex pharmaceutical agents. Several research groups have reported derivatives of 1154252-73-9 with enhanced selectivity for specific biological targets, particularly in the areas of pain management and neurodegenerative diseases.

In conclusion, (2-ethoxyethyl)(5-methylfuran-2-yl)methylamine represents a promising chemical entity with multiple potential applications in drug discovery and development. While significant progress has been made in understanding its properties and potential uses, further research is needed to fully exploit its therapeutic potential and address remaining challenges in its pharmacokinetic profile and formulation.

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd